Cas no 1105234-99-8 (2-2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-(pyridin-4-yl)methylacetamide)

• Product Name: 2-2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-(pyridin-4-yl)methylacetamide
• CAS No: 1105234-99-8
• MF: C₁₉H₁₈N₄O₂S
• MW: 366.436822414398
• CID: 6180298
• PubChem ID: 135952634
• Update Time: 2025-05-30

2-2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-(pyridin-4-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-(pyridin-4-yl)methylacetamide
• 2-(2-benzylsulfanyl-6-oxo-1H-pyrimidin-4-yl)-N-(pyridin-4-ylmethyl)acetamide
• 2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(pyridin-4-ylmethyl)acetamide
• F5485-0048
• AKOS024510033
• 1105234-99-8

• Inchi： 1S/C19H18N4O2S/c24-17(21-12-14-6-8-20-9-7-14)10-16-11-18(25)23-19(22-16)26-13-15-4-2-1-3-5-15/h1-9,11H,10,12-13H2,(H,21,24)(H,22,23,25)
• InChI Key： YDCJNOZEEPECKQ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1NC(C=C(CC(NCC2C=CN=CC=2)=O)N=1)=O

Computed Properties

• Exact Mass: 366.11504700g/mol
• Monoisotopic Mass: 366.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 109Ų

Additional information on 2-2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-(pyridin-4-yl)methylacetamide

Compound CAS No. 1105234-99-8: 2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-(pyridin-4-yl)methylacetamide

The compound with CAS No. 1105234-99-8, known as 2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-(pyridin-4-yl)methylacetamide, is a highly specialized organic compound with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their diverse biological activities and applications in drug design.

The structure of this compound is characterized by a pyrimidine ring system, which is a six-membered heterocyclic aromatic ring containing two nitrogen atoms. The presence of a benzylsulfanyl group attached to the pyrimidine ring introduces unique electronic and steric properties, potentially enhancing its bioavailability and target specificity. Additionally, the N-(pyridin-4-yl)methylacetamide moiety further diversifies the functional groups, making this compound a promising candidate for various pharmacological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of coupling reactions and cyclization processes. Researchers have employed methodologies such as Huisgen cycloaddition and Stille coupling to construct the complex architecture of this molecule. These techniques not only ensure high yields but also allow for precise control over the stereochemistry and regioselectivity of the product.

In terms of biological activity, this compound has shown remarkable potential in inhibiting key enzymes involved in inflammatory pathways. Studies conducted in vitro have demonstrated its ability to suppress the activity of cyclooxygenase (COX), an enzyme that plays a critical role in inflammation and pain signaling. Furthermore, preliminary in vivo experiments suggest that this compound may exhibit anti-inflammatory effects comparable to those of nonsteroidal anti-inflammatory drugs (NSAIDs), but with potentially fewer side effects.

The integration of computational chemistry tools has significantly enhanced our understanding of the molecular interactions between this compound and its target proteins. Molecular docking studies have revealed that the benzylsulfanyl group interacts favorably with the hydrophobic pockets of COX enzymes, while the pyridine moiety contributes to hydrogen bonding interactions. These insights are invaluable for guiding further optimization efforts aimed at improving potency and selectivity.

Beyond its anti-inflammatory properties, this compound has also been explored for its potential in anticancer therapy. Preclinical studies have indicated that it may induce apoptosis in cancer cells by modulating key signaling pathways such as MAPK/ERK and JAK/STAT. The ability to selectively target cancer cells while sparing normal cells is a critical attribute that positions this compound as a promising candidate for oncology drug development.

In addition to its therapeutic applications, this compound serves as a valuable tool for studying the structure-function relationships within pyrimidine-based scaffolds. Its unique combination of functional groups provides researchers with a platform for exploring novel chemical transformations and bioisosteric replacements. Such investigations are essential for expanding the chemical diversity of drug candidates and overcoming challenges related to drug resistance.

The development of analytical methods for the characterization and quality control of this compound has also seen significant progress. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the purity and stability of the synthesized product. These methods are crucial for maintaining consistency across different batches and ensuring compliance with regulatory standards.

In conclusion, CAS No. 1105234-99-8 represents a cutting-edge advancement in organic synthesis with broad implications for drug discovery. Its unique structural features, combined with recent research findings, underscore its potential as a versatile tool in both therapeutic development and fundamental chemical research.